(E)-2-(4-nitrophenyl)-N'-((2-oxo-1,2-dihydroquinolin-3-yl)methylene)acetohydrazide

• CAS No.: 1105233-55-3
• Molecular Formula: C18H14N4O4
• Molecular Weight: 350.334
• IUPAC Name: 2-(4-nitrophenyl)-N-[(E)-(2-oxo-1H-quinolin-3-yl)methylideneamino]acetamide
• InChI: InChI=1S/C18H14N4O4/c23-17(9-12-5-7-15(8-6-12)22(25)26)21-19-11-14-10-13-3-1-2-4-16(13)20-18(14)24/h1-8,10-11H,9H2,(H,20,24)(H,21,23)/b19-11+
• InChI Key: SGEWXENZOCXGAQ-YBFXNURJSA-N
• SMILES: C1=CC=C2C(=C1)C=C(C(=O)N2)C=NNC(=O)CC3=CC=C(C=C3)[N+](=O)[O-]
• solubility: not available

Description

(E)-2-(4-Nitrophenyl)-N'-((2-oxo-1,2-dihydroquinolin-3-yl)methylene)acetohydrazide is a hydrazide derivative synthesized via condensation of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde with a nitro-substituted acetohydrazide precursor. The compound features a planar quinoline core substituted with a methylidene hydrazide group at position 3 and a 4-nitrophenylacetamide moiety. The synthesis typically involves refluxing the aldehyde and hydrazide in ethanol with catalytic acetic acid, followed by crystallization .

Key structural attributes:

• Quinoline backbone: The 2-oxo-1,2-dihydroquinoline moiety provides a rigid, aromatic scaffold conducive to π-π stacking interactions.
• Hydrazone linkage: The (E)-configured imine bond (-CH=N-NH-) contributes to stability and molecular planarity.

Comparison with Similar Compounds

Key Differences :

• Triazole derivatives exhibit higher molecular weights due to sulfur-containing groups (e.g., sulfanyl) and bulkier substituents.

Coumarin-Linked Acetohydrazides

Compounds like (E)-N´-(2-Hydroxy-5-nitrobenzylidene)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetohydrazide () share a coumarin backbone instead of quinoline.

Property	Target Compound	Coumarin Derivatives ()
Core Structure	Quinoline	Coumarin (2H-chromen-2-one)
Substituents	4-Nitrophenyl	Hydroxy-nitrobenzylidene, methylcoumarin
Melting Point	Not reported	198–200°C (for 2k, )
Synthesis Yield	~60–70% (estimated)	65–75% (exact values in )

Key Differences :

• Coumarin derivatives exhibit higher melting points due to increased molecular rigidity from the lactone ring.
• The hydroxy-nitrobenzylidene group in 2k may confer stronger intramolecular hydrogen bonding compared to the target compound’s nitro-phenyl group .

Chloroquinoline Analogues

The compound (E)-N-((2-chloroquinolin-3-yl)methylene)-2-(4-nitrophenyl)acetohydrazide () replaces the 2-oxo group with chlorine.

Property	Target Compound	Chloroquinoline Derivative ()
Quinoline Substitution	2-Oxo-1,2-dihydro	2-Chloro
Molecular Weight	~368 g/mol (estimated)	368.77 g/mol
Predicted Density	Not reported	1.40 g/cm³

Key Differences :

• The absence of the 2-oxo group reduces hydrogen-bonding capacity, which may affect target binding .

Indole- and Pyrazole-Based Derivatives

Compounds like 2-(4-Chlorophenoxy)-N′-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide () and 2-(2-Chlorophenoxy)-N′-{(E)-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}acetohydrazide () feature alternative heterocycles.

Property	Target Compound	Indole/Pyrazole Derivatives ()
Core Structure	Quinoline	Indole or pyrazole
Functional Groups	Nitro, hydrazone	Chlorophenoxy, methoxyphenyl
Applications	Anticonvulsant (hypothesized)	Intermediate for pharmaceuticals ()

Key Differences :

• Indole and pyrazole derivatives often serve as intermediates rather than final bioactive molecules.
• The chlorophenoxy group in may enhance radical scavenging activity compared to nitro-substituted compounds .

Table 1: Comparative Overview of Selected Compounds

Compound Class	Example (Evidence)	Molecular Weight (g/mol)	Key Feature
Quinoline (Target)	[This work]	~368	2-Oxo, 4-nitrophenyl
Triazole ()	2-[(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N′-(3-nitrobenzylidene)acetohydrazide	440.5	Sulfanyl, triazole
Coumarin ()	(E)-N´-(2-Hydroxy-5-nitrobenzylidene)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetohydrazide	~425	Coumarin, hydroxy-nitro
Chloroquinoline ()	(E)-N-((2-chloroquinolin-3-yl)methylene)-2-(4-nitrophenyl)acetohydrazide	368.77	2-Chloro substitution